Cas no 1692506-40-3 (5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine)

• Product Name: 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine
• CAS No: 1692506-40-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5711724
• PubChem ID: 126975455
• Update Time: 2025-11-03

5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine
• 1692506-40-3
• EN300-1106651
• 1H-Pyrazol-3-amine, 5-methyl-1-(tetrahydro-2H-pyran-4-yl)-
• 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine

• Inchi： 1S/C9H15N3O/c1-7-6-9(10)11-12(7)8-2-4-13-5-3-8/h6,8H,2-5H2,1H3,(H2,10,11)
• InChI Key： RBIWNRGTKMUMKP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 358.2±42.0 °C(Predicted)
• pka: 5.35±0.19(Predicted)

Additional information on 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine

Research Brief on 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine (CAS: 1692506-40-3): Recent Advances and Applications

5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine (CAS: 1692506-40-3) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry investigated the structural optimization of 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine to enhance its binding affinity for specific kinase targets. The researchers employed a combination of computational modeling and synthetic chemistry to design analogs with improved pharmacokinetic properties. The results demonstrated that modifications at the pyrazole ring and the oxane moiety could significantly influence the compound's selectivity and potency, making it a promising scaffold for further development.

In another study, 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine was evaluated for its potential as an anti-inflammatory agent. The compound exhibited inhibitory activity against key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6), in in vitro assays. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate its efficacy and safety.

The compound's role in cancer research has also been explored. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine derivatives exhibited potent inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action was linked to the disruption of cell cycle progression and induction of apoptosis, highlighting its potential as a lead compound for anticancer drug development.

From a synthetic chemistry perspective, 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine has been utilized as a versatile building block in the construction of complex heterocyclic systems. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, facilitating its broader application in medicinal chemistry campaigns. Notably, the use of transition metal-catalyzed cross-coupling reactions has been instrumental in diversifying its structural derivatives.

In conclusion, 5-Methyl-1-(oxan-4-yl)-1H-pyrazol-3-amine (CAS: 1692506-40-3) represents a promising scaffold in drug discovery, with demonstrated potential in kinase inhibition, anti-inflammatory therapy, and anticancer research. Continued exploration of its derivatives and mechanistic studies will be essential to fully realize its therapeutic potential. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models to advance its translation into clinical applications.